91-52-1

2,4-Dimethoxybenzoic acid

In Stock

• CAS RN:
• 91-52-1

• Formula:
• C9H10O4

• InChI:
• InChI=1S/C9H10O4/c1-12-6-3-4-7(9(10)11)8(5-6)13-2/h3-5H,1-2H3,(H,10,11)

• InChIKey:
• GPVDHNVGGIAOQT-UHFFFAOYSA-N

• 2,4-Dimethoxybenzoic acid is a natural product found in Salvia candidissima and Aconitum kongboense with data available.

Leukoefdin

Usually In Stock

• CAS RN:
• 491-52-1

• Formula:
• C15H14O8

• InChI:
• InChI=1S/C15H14O8/c16-6-3-7(17)11-10(4-6)23-15(14(22)13(11)21)5-1-8(18)12(20)9(19)2-5/h1-4,13-22H

• InChIKey:
• ZEACOKJOQLAYTD-UHFFFAOYSA-N

• 2-(3, 4, 5-Trihydroxyphenyl)-3, 4-dihydro-2H-1-benzopyran-3, 4, 5, 7-tetrol, also known as leucoefdin or 3, 4, 5, 7, 3', 4', 5'-heptahydroxyflavan, belongs to the class of organic compounds known as epigallocatechins. Epigallocatechins are compounds containing epigallocatechin or a derivative. Epigallocatechin is a flavan-3-ol containing a benzopyran-3, 5, 7-triol linked to a 3, 4, 5-hydroxyphenyl moiety. 2-(3, 4, 5-Trihydroxyphenyl)-3, 4-dihydro-2H-1-benzopyran-3, 4, 5, 7-tetrol is slightly soluble (in water) and a very weakly acidic compound (based on its pKa). Outside of the human body, 2-(3, 4, 5-trihydroxyphenyl)-3, 4-dihydro-2H-1-benzopyran-3, 4, 5, 7-tetrol can be found in a number of food items such as chinese cinnamon, skunk currant, cauliflower, and black huckleberry. This makes 2-(3, 4, 5-trihydroxyphenyl)-3, 4-dihydro-2H-1-benzopyran-3, 4, 5, 7-tetrol a potential ...

Boc-Gly-Ala-OH

In Stock

• CAS RN:
• 42291-52-1

• Formula:
• C10H18N2O5

• InChI:
• InChI=1S/C10H18N2O5/c1-6(8(14)15)12-7(13)5-11-9(16)17-10(2,3)4/h6H,5H2,1-4H3,(H,11,16)(H,12,13)(H,14,15)/t6-/m0/s1

• InChIKey:
• FRIISBOVHKVDFX-LURJTMIESA-N

• Boc-Gly-Ala-OH is a useful research compound. Its molecular formula is C10H18N2O5 and its molecular weight is 246.26 g/mol. The purity is usually 95%.

4-difluoromethanesulfonylbenzene-1,2-diamine

In Stock

• CAS RN:
• 55391-52-1

• Formula:
• C7H8F2N2O2S

• InChI:
• InChI=1S/C7H8F2N2O2S/c8-7(9)14(12,13)4-1-2-5(10)6(11)3-4/h1-3,7H,10-11H2

• InChIKey:
• XPUDBGMVLQFUMQ-UHFFFAOYSA-N

• 4-difluoromethanesulfonylbenzene-1,2-diamine is a useful research compound. Its molecular formula is C7H8F2N2O2S and its molecular weight is 222.21 g/mol. The purity is usually 95%.

2-(1,4-Dihydro-5-hydroxy-1,4-dioxo-2-naphthalenyl)-3-methoxy-5-methylbenzoic acid

• CAS RN:
• 76191-52-1

• Formula:
• C19H14O6

• InChI:
• InChI=1S/C19H14O6/c1-9-6-12(19(23)24)16(15(7-9)25-2)11-8-14(21)17-10(18(11)22)4-3-5-13(17)20/h3-8,20H,1-2H3,(H,23,24)

• InChIKey:
• SFCJKMQKLHNLCX-UHFFFAOYSA-N

• 2-(1,4-Dihydro-5-hydroxy-1,4-dioxo-2-naphthalenyl)-3-methoxy-5-methylbenzoic acid is a natural product found in Streptomyces and Streptomyces acidiscabies with data available.

1-(Chloromethyl)-2,4-dimethoxybenzene

• CAS RN:
• 55791-52-1

• Formula:
• C9H11ClO2

• InChI:
• InChI=1S/C9H11ClO2/c1-11-8-4-3-7(6-10)9(5-8)12-2/h3-5H,6H2,1-2H3

• InChIKey:
• BQBRGOQCWAXXLR-UHFFFAOYSA-N

• 1-(Chloromethyl)-2,4-dimethoxybenzene is a useful research compound. Its molecular formula is C9H11ClO2 and its molecular weight is 186.63 g/mol. The purity is usually 95%.

(R)-tert-Butyl 2-amino-3-methylbutanoate

• CAS RN:
• 21691-52-1

• Formula:
• C9H19NO2

• InChI:
• InChI=1S/C9H19NO2/c1-6(2)7(10)8(11)12-9(3,4)5/h6-7H,10H2,1-5H3/t7-/m1/s1

• InChIKey:
• RJBVJBGFJIHJSZ-SSDOTTSWSA-N

• (R)-tert-Butyl 2-amino-3-methylbutanoate is a useful research compound. Its molecular formula is C9H19NO2 and its molecular weight is 173.25 g/mol. The purity is usually 95%.

1-Benzyloxy-3-chloro-2-propanol

In Stock

• CAS RN:
• 13991-52-1

• Formula:
• C10H13ClO2

• InChI:
• InChI=1S/C10H13ClO2/c11-6-10(12)8-13-7-9-4-2-1-3-5-9/h1-5,10,12H,6-8H2

• InChIKey:
• FJXVYZMGZACQOS-UHFFFAOYSA-N

• 1-Benzyloxy-3-chloro-2-propanol is a useful research compound. Its molecular formula is C10H13ClO2 and its molecular weight is 200.66 g/mol. The purity is usually 95%.

5-(2,5-dimethoxyphenyl)-1-(2-(dimethylamino)ethyl)-3-hydroxy-4-(thiophene-2-carbonyl)-1H-pyrrol-2(5H)-one

In Stock

• CAS RN:
• 636991-52-1

• Formula:
• C21H24N2O5S

• InChI:
• InChI=1S/C21H24N2O5S/c1-22(2)9-10-23-18(14-12-13(27-3)7-8-15(14)28-4)17(20(25)21(23)26)19(24)16-6-5-11-29-16/h5-8,11-12,18,25H,9-10H2,1-4H3

• InChIKey:
• KEMAPWJIWRLBEJ-UHFFFAOYSA-N

• 5-(2,5-dimethoxyphenyl)-1-(2-(dimethylamino)ethyl)-3-hydroxy-4-(thiophene-2-carbonyl)-1H-pyrrol-2(5H)-one is a useful research compound. Its molecular formula is C21H24N2O5S and its molecular weight is 416.49. The purity is usually 95%.

3-(2-chlorophenyl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)propanoic Acid

In Stock

• CAS RN:
• 678991-52-1

• Formula:
• C24H20ClNO4

• InChI:
• InChI=1S/C24H20ClNO4/c25-21-12-6-1-7-15(21)13-22(23(27)28)26-24(29)30-14-20-18-10-4-2-8-16(18)17-9-3-5-11-19(17)20/h1-12,20,22H,13-14H2,(H,26,29)(H,27,28)

• InChIKey:
• RNNKPNPLIMFSDY-UHFFFAOYSA-N

• 3-(2-chlorophenyl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)propanoic Acid is a useful research compound. Its molecular formula is C24H20ClNO4 and its molecular weight is 421.9 g/mol. The purity is usually 95%.

Methyl 4-amino-2,6-diethylpyridine-3-carboxylate

• CAS RN:
• 144291-52-1

• Formula:
• C11H16N2O2

• InChI:
• InChI=1S/C11H16N2O2/c1-4-7-6-8(12)10(11(14)15-3)9(5-2)13-7/h6H,4-5H2,1-3H3,(H2,12,13)

• InChIKey:
• QREXJZRRMNPDBX-UHFFFAOYSA-N

• Methyl 4-amino-2,6-diethylpyridine-3-carboxylate, also known as Methyl 4-amino-2,6-diethylpyridine-3-carboxylate, is a useful research compound. Its molecular formula is C11H16N2O2 and its molecular weight is 208.26 g/mol. The purity is usually 95%.

Cyclopentyl 2,6-dimethylphenyl ketone

In Stock

• CAS RN:
• 898791-52-1

• Formula:
• C14H18O

• InChI:
• InChI=1S/C14H18O/c1-10-6-5-7-11(2)13(10)14(15)12-8-3-4-9-12/h5-7,12H,3-4,8-9H2,1-2H3

• InChIKey:
• UXXVCUNAMBGRMQ-UHFFFAOYSA-N

• Cyclopentyl 2,6-dimethylphenyl ketone is a useful research compound. Its molecular formula is C14H18O and its molecular weight is 202.29 g/mol. The purity is usually 95%.

4-benzyl-N-isobutyl-2-(3-methoxybenzyl)-1,5-dioxo-1,2,4,5-tetrahydro-[1,2,4]triazolo[4,3-a]quinazoline-8-carboxamide

In Stock

• CAS RN:
• 1242991-52-1

• Formula:
• C29H29N5O4

• InChI:
• InChI=1S/C29H29N5O4/c1-19(2)16-30-26(35)22-12-13-24-25(15-22)34-28(32(27(24)36)17-20-8-5-4-6-9-20)31-33(29(34)37)18-21-10-7-11-23(14-21)38-3/h4-15,19H,16-18H2,1-3H3,(H,30,35)

• 4-benzyl-N-isobutyl-2-(3-methoxybenzyl)-1,5-dioxo-1,2,4,5-tetrahydro-[1,2,4]triazolo[4,3-a]quinazoline-8-carboxamide is a useful research compound. Its molecular formula is C29H29N5O4 and its molecular weight is 511.582. The purity is usually 95%.

N2-(4-fluorophenyl)-N4-(3-methoxyphenyl)-6-(pyrrolidin-1-yl)-1,3,5-triazine-2,4-diamine hydrochloride

In Stock

• CAS RN:
• 1179491-52-1

• Formula:
• C20H22ClFN6O

• InChI:
• InChI=1S/C20H21FN6O.ClH/c1-28-17-6-4-5-16(13-17)23-19-24-18(22-15-9-7-14(21)8-10-15)25-20(26-19)27-11-2-3-12-27;/h4-10,13H,2-3,11-12H2,1H3,(H2,22,23,24,25,26);1H

• InChIKey:
• SEZFVZNBOPHROA-UHFFFAOYSA-N

• N2-(4-fluorophenyl)-N4-(3-methoxyphenyl)-6-(pyrrolidin-1-yl)-1,3,5-triazine-2,4-diamine hydrochloride is a useful research compound. Its molecular formula is C20H22ClFN6O and its molecular weight is 416.89. The purity is usually 95%.

1-(2-Chloro-4-methylphenyl)-3-((4-(pyrrolidin-1-yl)pyrimidin-2-yl)methyl)urea

In Stock

• CAS RN:
• 1797291-52-1

• Formula:
• C17H20ClN5O

• InChI:
• InChI=1S/C17H20ClN5O/c1-12-4-5-14(13(18)10-12)21-17(24)20-11-15-19-7-6-16(22-15)23-8-2-3-9-23/h4-7,10H,2-3,8-9,11H2,1H3,(H2,20,21,24)

• InChIKey:
• HKCSDAUOCDUVFV-UHFFFAOYSA-N

• 1-(2-Chloro-4-methylphenyl)-3-((4-(pyrrolidin-1-yl)pyrimidin-2-yl)methyl)urea is a useful research compound. Its molecular formula is C17H20ClN5O and its molecular weight is 345.83. The purity is usually 95%.

(E)-4-(4,6-dioxohexahydropyrrolo[3,4-c]pyrrol-2(1H)-yl)-4-oxobut-2-enoic acid

In Stock

• CAS RN:
• 2023091-52-1

• Formula:
• C10H10N2O5

• InChI:
• InChI=1S/C10H10N2O5/c13-7(1-2-8(14)15)12-3-5-6(4-12)10(17)11-9(5)16/h1-2,5-6H,3-4H2,(H,14,15)(H,11,16,17)/b2-1+

• InChIKey:
• CVQNPXQWFFNBGO-OWOJBTEDSA-N

• (E)-4-(4,6-dioxohexahydropyrrolo[3,4-c]pyrrol-2(1H)-yl)-4-oxobut-2-enoic acid is a useful research compound. Its molecular formula is C10H10N2O5 and its molecular weight is 238.2 g/mol. The purity is usually 95%.

2,4-Dibromo-6-chloro-1-isopropoxybenzene

In Stock

• CAS RN:
• 1394291-52-1

• Formula:
• C9H9Br2ClO

• InChI:
• InChI=1S/C9H9Br2ClO/c1-5(2)13-9-7(11)3-6(10)4-8(9)12/h3-5H,1-2H3

• InChIKey:
• FJSXYXRBTBLZOT-UHFFFAOYSA-N

• 2,4-Dibromo-6-chloro-1-isopropoxybenzene is a useful research compound. Its molecular formula is C9H9Br2ClO and its molecular weight is 328.43 g/mol. The purity is usually 95%.